Cas no 121307-79-7 (4-(Trifluoromethyl)pyridine-2-thiol)
121307-79-7 structure
Product Name:4-(Trifluoromethyl)pyridine-2-thiol
CAS No:121307-79-7
Molecular Formula:C6H4F3NS
Molecular Weight:179.1629
MDL:MFCD09881227
CID:827556
PubChem ID:15896766
4-(Trifluoromethyl)pyridine-2-thiol Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)pyridine-2-thiol
- 2-Mercapto-4-(trifluoromethyl)pryidine
- 2-Mercapto-4-(trifluoromethyl)pyridine
- 2(1H)-PYRIDINETHIONE
- 2(1H)-Pyridinethione, 4-(trifluoromethyl)-
- 4-trifluoromethylpyridin-2(1H)-thione
- 4-trifluoromethylpyridine-2(1H)-thione
- ACMC-20ez69
- CTK0F8447
- CTK8A8500
- SBB089521
- SureCN4397763
- 2-Sulphanyl-4-(trifluoromethyl)pyridine
- 2-Mercapto-4-(trifluoromethyl)pyridine, 2-Sulphanyl-alpha,alpha,alpha-trifluoro-4-picoline, 4-(Trifluoromethyl)pyridine-2-thiol
- CS-0215867
- PS-6367
- SFLBZVBGZANGDN-UHFFFAOYSA-N
- Z2568758016
- 4-(trifluoromethyl)-2-pyridinethiol
- SFLBZVBGZANGDN-UHFFFAOYSA-M
- 2-Mercapto-4-trifluoromethylpyridine
- MFCD09881227
- AKOS009529029
- EN300-304050
- SCHEMBL4397763
- DTXSID20579228
- 121307-79-7
- 4-(TRIFLUOROMETHYL)-1H-PYRIDINE-2-THIONE
- 4-(Trifluoromethyl)pyridine-2(1H)-thione
- AKOS006230322
-
- MDL： MFCD09881227
- InChIKey： SFLBZVBGZANGDN-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H4F3NS/c7-6(8,9)4-1-2-10-5(11)3-4/h1-3H,(H,10,11)
- SMILES： FC(F)(F)C1=CC(S)=NC=C1
Computed Properties
- Exact Mass: 179.00172
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 179.00165479g/mol
- Heavy Atom Count: 11
- Complexity: 239
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 12.89
4-(Trifluoromethyl)pyridine-2-thiol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0077HW-100mg |
2(1H)-Pyridinethione, 4-(trifluoromethyl)- |
121307-79-7 | 95% | 100mg |
$55.00 | 2025-02-21 | |
| A2B Chem LLC | AD35508-100mg |
4-(Trifluoromethyl)pyridine-2-thiol |
121307-79-7 | 95% | 100mg |
$47.00 | ||
| Aaron | AR0077Q8-100mg |
2(1H)-Pyridinethione, 4-(trifluoromethyl)- |
121307-79-7 | 98% | 100mg |
$35.00 | 2025-01-23 | |
| abcr | AB280644-1 g |
4-(Trifluoromethyl)pyridine-2-thiol; . |
121307-79-7 | 1g |
€294.10 | 2023-04-26 | ||
| Ambeed | A135372-100mg |
4-(Trifluoromethyl)pyridine-2-thiol |
121307-79-7 | 98% | 100mg |
$35.0 | 2025-02-24 | |
| Apollo Scientific | PC103684-250mg |
2-Sulphanyl-4-(trifluoromethyl)pyridine |
121307-79-7 | 250mg |
£48.00 | 2025-02-19 | ||
| Chemenu | CM364318-1g |
4-(Trifluoromethyl)pyridine-2-thiol |
121307-79-7 | 95% | 1g |
$173 | ||
| Crysdot LLC | CD11330027-1g |
4-(Trifluoromethyl)pyridine-2-thiol |
121307-79-7 | 97% | 1g |
$331 | 2024-07-18 | |
| Enamine | EN300-304050-0.05g |
4-(trifluoromethyl)pyridine-2-thiol |
121307-79-7 | 95% | 0.05g |
$52.0 | 2023-09-05 | |
| Matrix Scientific | 088093-1g |
4-(Trifluoromethyl)pyridine-2-thiol |
121307-79-7 | 1g |
$536.00 | 2023-09-08 |
4-(Trifluoromethyl)pyridine-2-thiol Related Literature
-
Christopher M. Brown,Nicole E. Arsenault,Trevor N. K. Cross,Duane Hean,Zhen Xu,Michael O. Wolf Inorg. Chem. Front. 2020 7 117
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:121307-79-7)4-(Trifluoromethyl)pyridine-2-thiol
Purity:99%
Quantity:1g
Price($):171.0